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Compound of Interest

Compound Name: Bismuth 2-ethylhexanoate

Cat. No.: B3429150 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Bismuth 2-ethylhexanoate, also known as bismuth octoate, is an organometallic compound

with the CAS number 67874-71-9. It is a bismuth salt of 2-ethylhexanoic acid and is typically a

viscous, pale yellow to brown liquid. This compound has garnered significant interest in various

industrial and research fields due to its catalytic activity, utility as a lubricant additive, and as a

dessicant. Notably, it is considered a less toxic alternative to traditional heavy metal catalysts,

such as those based on tin or lead, making it an attractive option for more environmentally

friendly formulations. This technical guide provides a comprehensive overview of the chemical

properties, synthesis, applications, and available technical data for Bismuth 2-
ethylhexanoate, with a focus on information relevant to researchers and professionals in drug

development.

Chemical and Physical Properties
Bismuth 2-ethylhexanoate is characterized by the coordination of a trivalent bismuth cation

with three 2-ethylhexanoate anions. It is generally insoluble in water but soluble in organic

solvents.
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Property Value Source(s)

CAS Number 67874-71-9

Molecular Formula C₂₄H₄₅BiO₆

Molecular Weight 638.61 g/mol

Appearance
Pale yellow to brown viscous

liquid

Density ~1.28 g/cm³

Flash Point 72 °C

Water Solubility Not miscible

Synthesis of Bismuth 2-ethylhexanoate
Several methods for the synthesis of Bismuth 2-ethylhexanoate have been reported, primarily

for industrial-scale production. The choice of method often depends on the desired purity and

yield.

Electrochemical Synthesis
An electrochemical process has been patented for the synthesis of metal 2-ethylhexanoates,

including the bismuth salt. This method involves the electrolysis of a reaction mixture

containing a carboxylic acid, a low-weight aliphatic alcohol, and an electroconductive additive.

Experimental Protocol (Electrochemical Synthesis):

While the full detailed protocol is proprietary, a patent provides the following example:

Electrolyzer Setup: An electrolyzer with an ion exchange membrane separating the anode

and cathode compartments is used.

Anode: A bismuth plate with a defined surface area (e.g., 10 cm²).

Anolyte: A solution composed of 2-ethylhexanoic acid, ammonium 2-ethylhexanoate (as the

electroconductive additive), and methanol.
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Catholyte: A solution containing ammonium 2-ethylhexanoate in methanol.

Process: An electric current is passed through the cell, leading to the dissolution of the

bismuth anode and the formation of Bismuth 2-ethylhexanoate. The product precipitates

from the methanol solvent.

Purification: The precipitated product is isolated by filtration, washed with methanol, and

dried under vacuum.

Electrochemical Synthesis

Bismuth Anode Methanol Solution
- 2-Ethylhexanoic Acid

- Ammonium 2-Ethylhexanoate

Bi -> Bi³⁺ + 3e⁻

Inert Cathode
2H⁺ + 2e⁻ -> H₂

Bismuth 2-ethylhexanoate
(Precipitate)

Bi³⁺ + 3C₈H₁₅O₂⁻

DC Power
Source

Click to download full resolution via product page

Caption: Electrochemical synthesis of Bismuth 2-ethylhexanoate.

Other Synthesis Methods
Direct Metathesis: This common industrial method involves the reaction of a bismuth salt,

such as bismuth nitrate, with an ammonium or alkali metal salt of 2-ethylhexanoic acid. The

reaction is typically carried out in an aqueous medium, and the Bismuth 2-ethylhexanoate
product precipitates out.

Direct Acid-Base Reaction: This method involves the direct reaction of bismuth oxide (Bi₂O₃)

with 2-ethylhexanoic acid at elevated temperatures.

Due to the proprietary nature of industrial chemical production, detailed, step-by-step

experimental protocols with optimized parameters for these methods are not readily available in

the public domain.
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Applications
Bismuth 2-ethylhexanoate is a versatile compound with several key industrial applications.

Catalyst in Polymer Synthesis
Bismuth 2-ethylhexanoate is widely used as a catalyst in the synthesis of various polymers,

most notably polyurethanes and polyesters.

Polyurethane Production:

In the manufacturing of polyurethane foams, coatings, adhesives, and elastomers, Bismuth 2-
ethylhexanoate serves as a gelling catalyst. It promotes the reaction between isocyanates and

polyols to form the urethane linkages that constitute the polymer backbone. It is often favored

over traditional tin-based catalysts due to its lower toxicity. The catalytic mechanism involves

the bismuth ions coordinating with the reactants, thereby lowering the activation energy of the

urethane formation reaction. It is described as a delayed-action catalyst, which can provide

better control over the polymerization process.

Benefits in Polyurethane Foams:

Improved Foam Stability: Helps to stabilize the foam during curing, reducing shrinkage and

collapse.

Enhanced Physical Properties: Can lead to improved mechanical properties such as higher

tensile strength and elongation.

Reduced Odor: Results in foams with lower residual odor.

Polyester Synthesis:

Bismuth 2-ethylhexanoate is also an effective catalyst for the ring-opening polymerization

(ROP) of cyclic esters like ε-caprolactone, L-lactide, and glycolide to produce aliphatic

polyesters. These polyesters are of particular interest for biomedical applications, such as in

drug delivery systems, due to their biodegradability. The use of a non-toxic catalyst like

Bismuth 2-ethylhexanoate is crucial in these applications.
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Caption: Catalytic role in polyurethane formation.

Ring-Opening Polymerization

Cyclic Ester
(e.g., Lactide, Caprolactone) PolyesterPolymerization

Bismuth
2-ethylhexanoate

Activates Monomer

Initiator
(e.g., Alcohol) Initiates Chain Growth

Click to download full resolution via product page

Caption: Catalytic role in ring-opening polymerization.

Lubricant Additive
Bismuth 2-ethylhexanoate is utilized as an extreme pressure (EP) and anti-wear additive in

lubricating oils and greases. It is considered a non-toxic replacement for lead-based additives.

When subjected to high load and temperature conditions at the interface of moving metal parts,

it is believed to form a protective film that prevents direct metal-to-metal contact, thus reducing

friction and wear. Some studies suggest a synergistic effect when used in combination with

sulfur-containing additives.
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Quantitative Performance Data: Detailed and comparative tribological data, such as friction

coefficients and wear rates under specific test conditions, are not readily available in public

literature, likely due to the proprietary nature of lubricant formulations.

Characterization
The quality and purity of Bismuth 2-ethylhexanoate are assessed using various analytical

techniques.

Analytical Technique Purpose Typical Findings

Infrared (IR) Spectroscopy Structural integrity confirmation

Characteristic carbonyl

stretching frequencies in the

range of 1580-1620 cm⁻¹

indicate the presence of the

carboxylate functional groups.

Thermogravimetric Analysis

(TGA)

Bismuth content and thermal

stability

Thermal decomposition

typically occurs in the 340-400

°C range.

Inductively Coupled Plasma

(ICP)
Purity and trace metal analysis

Used to verify bismuth content

and quantify metallic

impurities.

Nuclear Magnetic Resonance

(NMR) Spectroscopy

Structural confirmation and

purity

Provides detailed information

about the molecular structure

and detects organic impurities.

Specific peak assignments for

Bismuth 2-ethylhexanoate are

not widely published.

Relevance to Drug Development
While Bismuth 2-ethylhexanoate is not a pharmaceutical ingredient itself, its properties and

the broader context of bismuth compounds in medicine are of interest to drug development

professionals.
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Low Toxicity Profile
The primary advantage of Bismuth 2-ethylhexanoate in its industrial applications is its lower

toxicity compared to other heavy metal compounds. Bismuth, in general, is known for its

relatively low toxicity in humans. For instance, bismuth subsalicylate is the active ingredient in

over-the-counter medications for gastrointestinal issues. This low toxicity is a crucial factor

when considering materials for biomedical applications.

Potential as a Catalyst for Biomedical Polymers
As a catalyst for the synthesis of biodegradable polyesters, Bismuth 2-ethylhexanoate plays

a role in the creation of materials used for drug delivery systems, surgical sutures, and tissue

engineering scaffolds. The use of a non-toxic catalyst is paramount to ensure the

biocompatibility of the final polymer product. Research has shown that polyesters synthesized

using a Bismuth 2-ethylhexanoate catalytic system were not cyto- or genotoxic, which is

significant for their potential medical applications.

Antimicrobial Properties of Bismuth Compounds
Bismuth compounds are well-known for their antimicrobial properties. Although specific studies

on the antimicrobial activity of Bismuth 2-ethylhexanoate are lacking in the available

literature, the general efficacy of bismuth against a range of bacteria, including antibiotic-

resistant strains, is well-documented. This suggests a potential area for future research.

Cytotoxicity Data: Specific IC50 values for Bismuth 2-ethylhexanoate against various cell

lines are not available in the public domain. However, studies on other bismuth compounds

provide some context:

Biologically synthesized bismuth nanoparticles showed an IC50 value of 28.7 ± 1.4 µg/ml on

the HT-29 human colon adenocarcinoma cell line.

Bismuth subgallate has also been shown to exhibit cytotoxicity against cancer cell lines.

It is important to note that the cytotoxicity of a compound is highly dependent on its specific

chemical form, concentration, and the cell line being tested. Therefore, direct extrapolation of

this data to Bismuth 2-ethylhexanoate is not appropriate.
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Safety Information
Based on available safety data sheets, Bismuth 2-ethylhexanoate is considered hazardous. It

is suspected of damaging fertility or the unborn child. Standard laboratory safety precautions,

including the use of personal protective equipment, should be followed when handling this

compound.

Conclusion
Bismuth 2-ethylhexanoate is a commercially significant organometallic compound with well-

established applications as a catalyst in polymer synthesis and as a lubricant additive. Its

primary advantage lies in its lower toxicity compared to traditional heavy metal-based

alternatives. For researchers in materials science and polymer chemistry, it offers a viable

catalytic system for producing polyurethanes and biodegradable polyesters.

For drug development professionals, the direct application of Bismuth 2-ethylhexanoate is not

established. However, its role as a non-toxic catalyst in the synthesis of biomedical polymers is

of high relevance. The general antimicrobial and low-toxicity profile of bismuth compounds

suggests that Bismuth 2-ethylhexanoate could be a subject for future investigation in a

pharmaceutical context, although currently, there is a lack of specific data to support this.

Further research is needed to fully elucidate its potential biological activities and to establish a

more detailed toxicological profile.

To cite this document: BenchChem. [Bismuth 2-ethylhexanoate (CAS 67874-71-9): A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3429150#bismuth-2-ethylhexanoate-cas-number-
67874-71-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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